![molecular formula C21H19ClN4O3 B2387016 7-(3-chloro-4-methoxyphenyl)-2-(2,5-dimethylbenzyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione CAS No. 2034347-74-3](/img/structure/B2387016.png)
7-(3-chloro-4-methoxyphenyl)-2-(2,5-dimethylbenzyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione
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Description
7-(3-chloro-4-methoxyphenyl)-2-(2,5-dimethylbenzyl)-[1,2,4]triazolo[4,3-a]pyrazine-3,8(2H,7H)-dione is a useful research compound. Its molecular formula is C21H19ClN4O3 and its molecular weight is 410.86. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
The chemical compound , due to its complex structure and inherent properties, likely has potential applications in the synthesis of novel heterocyclic compounds with possible pharmacological activities. Although direct studies on this exact compound are scarce, insights can be drawn from research on similar compounds.
One notable application involves the synthesis and biological evaluation of novel bis[1,2,4]triazolo[3,4-b][1,3,4]oxadiazoles, which were characterized and screened for their antibacterial activity against various Gram-positive and Gram-negative bacteria. This study suggests that compounds with a triazolo[4,3-a]pyrazine structure could exhibit potent inhibitory activity and serve as potential molecules for further pharmacological development (Reddy et al., 2013).
Anticonvulsant Activity
Research on related compounds, such as substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines, has demonstrated anticonvulsant activity against maximal electroshock-induced seizures in rats. These findings indicate that modifications to the triazolo[4,3-a]pyrazine ring system can yield compounds with significant anticonvulsant properties, suggesting a potential research avenue for the compound (Kelley et al., 1995).
Antimicrobial and Anti-inflammatory Activities
Further applications are found in the synthesis of heteroaryl thiazolidine-2,4-diones, highlighting the chemical versatility of compounds with similar structures for producing bioactive molecules with potential antimicrobial and anti-inflammatory properties. These synthesized compounds were screened for activity against bacteria like Staphylococcus aureus and Candida albicans, indicating the broad-spectrum potential of triazolo[4,3-a]pyrazine derivatives in therapeutic applications (Ibrahim et al., 2011).
Properties
IUPAC Name |
7-(3-chloro-4-methoxyphenyl)-2-[(2,5-dimethylphenyl)methyl]-[1,2,4]triazolo[4,3-a]pyrazine-3,8-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4O3/c1-13-4-5-14(2)15(10-13)12-26-21(28)25-9-8-24(20(27)19(25)23-26)16-6-7-18(29-3)17(22)11-16/h4-11H,12H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJLVBQBZGAFVMR-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)CN2C(=O)N3C=CN(C(=O)C3=N2)C4=CC(=C(C=C4)OC)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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